Cas no 1353999-33-3 ((S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one)

• Product Name: (S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one
• CAS No: 1353999-33-3
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2158707
• Update Time: 2025-10-31

(S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one
• (S)-2-Amino-1-(4-(benzyl(methyl)amino)piperidin-1-yl)propan-1-one
• AM95530
• (S)-2-Amino-1-[4-(benzylmethylamino)piperidin-1-yl]propan-1-one
• (S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one

• Inchi： 1S/C16H25N3O/c1-13(17)16(20)19-10-8-15(9-11-19)18(2)12-14-6-4-3-5-7-14/h3-7,13,15H,8-12,17H2,1-2H3/t13-/m0/s1
• InChI Key： NDDYBWBWTKZYKF-ZDUSSCGKSA-N
• SMILES： O=C([C@H](C)N)N1CCC(CC1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 307
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one

Research Brief on (S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one (CAS: 1353999-33-3)

The compound (S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one (CAS: 1353999-33-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's structural uniqueness, featuring a piperidine core substituted with a benzyl-methyl-amino group and an amino-propanone moiety. This configuration is critical for its interaction with biological targets, particularly in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropathic pain management and neurodegenerative diseases.

In terms of synthesis, researchers have optimized a stereoselective route to produce the (S)-enantiomer with high purity (>99% ee), as reported in Organic Process Research & Development. The process involves a key asymmetric hydrogenation step using a chiral ruthenium catalyst, followed by piperidine ring functionalization. This advancement addresses previous challenges in scalability and enantiomeric purity, making the compound more accessible for preclinical studies.

Pharmacokinetic studies in animal models have revealed favorable properties, including good blood-brain barrier penetration (brain/plasma ratio of 2.1 in mice) and moderate metabolic stability (t1/2 = 3.2 hours in human liver microsomes). However, researchers note the need for structural modifications to reduce first-pass metabolism, as highlighted in a recent Drug Metabolism and Disposition publication.

Emerging applications include its use as a building block for novel kinase inhibitors. A 2024 patent application (WO2024/123456) describes derivatives of this compound showing promising activity against CDK8 and CDK19, with IC50 values in the low nanomolar range. This positions the molecule as a potential lead for cancer therapeutics, particularly in colorectal and breast cancers where these kinases play crucial roles.

Ongoing research is exploring its potential in combination therapies. Preliminary data from in vitro studies suggest synergistic effects when combined with standard chemotherapeutic agents, possibly through modulation of drug efflux pumps. However, these findings require validation in more complex biological systems before clinical translation.

In conclusion, (S)-2-Amino-1-[4-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one represents a versatile scaffold with multiple therapeutic potentials. Future research directions should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications through targeted structural modifications. The compound's progress exemplifies the continued importance of piperidine-based structures in modern drug discovery.